Thiophene, 2-(butylthio)-

• CAS RN: 3988-71-4
• Molecular Formula: C8H12S2
• Molecular Weight: 172.3 g/mol
• IUPAC Name: 2-butylsulfanylthiophene
• InChI: InChI=1S/C8H12S2/c1-2-3-6-9-8-5-4-7-10-8/h4-5,7H,2-3,6H2,1H3
• InChI Key: PTTSDBWFNLNXII-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=CC=CS1

Description

Thiophene, 2-(butylthio)- is a useful research compound. Its molecular formula is C8H12S2 and its molecular weight is 172.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Bromobutane (32.76 g, 0.239 mol) was added dropwise to a stirred solution of compound 5 (13.87 g, 0.120 mol) in sodium ethoxide (2.75 g of sodium metal in 100 ml of super-dry ethanol) at room temperature. The solution was heated at 80° C. for 2 h (glc and tlc analysis revealed a complete reaction) and the sodium bromide was filtered off. The solvent was removed in vacuo and the residue was distilled to give a colourless liquid.